Cas no 79638-04-3 (t-OMe-Byakangelicin)

• Product Name: t-OMe-Byakangelicin
• CAS No: 79638-04-3
• MF: C₁₈H₂₀O₇
• MW: 348.347206115723
• CID: 5050936
• PubChem ID: 5319537
• Update Time: 2025-07-29

t-OMe-Byakangelicin Chemical and Physical Properties

Names and Identifiers

• t-OMe-Byakangelicin
• 9-(2-Hydroxy-3-methoxy-3-methylbutoxy)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one (ACI)
• 9-(2-Hydroxy-3-methoxy-3-methylbutoxy)bergapten
• HY-N9535
• 79638-04-3
• CS-0198416
• DA-58424
• tert-OMe-byakangelicin
• HMS3327O17

• Inchi： 1S/C18H20O7/c1-18(2,22-4)12(19)9-24-17-15-11(7-8-23-15)14(21-3)10-5-6-13(20)25-16(10)17/h5-8,12,19H,9H2,1-4H3
• InChI Key： SCGNAXSXMSFZME-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C(=C(C3=C(C=2OC)C=CO3)OCC(C(C)(C)OC)O)O1

Computed Properties

• Exact Mass: 348.12090297g/mol
• Monoisotopic Mass: 348.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 5-methoxypsoralens